N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(p-tolyloxy)acetamide

• IUPAC Name: N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C20H18ClN3O4S/c1-13-2-8-16(9-3-13)28-10-19(25)22-20-17-11-29(26,27)12-18(17)23-24(20)15-6-4-14(21)5-7-15/h2-9H,10-12H2,1H3,(H,22,25)
• InChI Key: KWFYPGXQIQJHOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC=C(C=C4)Cl
• Molecular Formula: C20H18ClN3O4S
• Molecular Weight: 431.9 g/mol

Description

N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(p-tolyloxy)acetamide is a useful research compound. Its molecular formula is C20H18ClN3O4S and its molecular weight is 431.89. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(p-tolyloxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(p-tolyloxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research into similar chemical compounds has led to advances in synthetic methodologies and structural elucidation. For example, studies have shown the synthesis and characterization of pyrazole-acetamide derivatives, highlighting the effect of hydrogen bonding on the self-assembly process and antioxidant activity. These findings are crucial for understanding the molecular architecture and potential applications of related compounds (Chkirate et al., 2019). Additionally, the structural analysis of acetamides has revealed intricate molecular interactions, which are essential for designing new materials with desired properties (Boechat et al., 2011).

Antimicrobial and Anti-inflammatory Applications

The exploration of acetamide derivatives for antimicrobial and anti-inflammatory applications is a significant area of research. Novel synthesis routes have led to compounds with promising biological activities, including antimicrobial properties against various microorganisms (Aly et al., 2011). Furthermore, specific acetamide derivatives have demonstrated significant anti-inflammatory activity, underscoring their potential as therapeutic agents (Sunder & Maleraju, 2013).

Photonic and Optical Applications

The nonlinear optical properties of acetamide structures have been investigated to understand their potential in photonic devices. These studies involve computational and experimental methods to evaluate the materials' suitability for applications such as optical switches and modulators. The findings indicate that certain acetamide crystals could be excellent candidates for enhancing optical technology (Castro et al., 2017).

Advanced Material Design

Research into acetamide derivatives also contributes to the design of advanced materials. For instance, the study of benzothiazolinone acetamide analogs has provided insights into their potential use in dye-sensitized solar cells (DSSCs), demonstrating good light harvesting efficiency and suggesting their suitability for photovoltaic applications (Mary et al., 2020).